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Compound of Interest

Compound Name: Erucyl methane sulfonate

Cat. No.: B15548732

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and purification of erucyl methane
sulfonate, a long-chain alkyl methanesulfonate. The document details the chemical properties,

a robust synthesis protocol adapted from established methods for alkyl methanesulfonates,

and comprehensive purification procedures. All quantitative data is presented in clear, tabular

formats for ease of reference and comparison.

Chemical Properties and Data
Erucyl methane sulfonate, also known as erucyl mesylate, is the methanesulfonic acid ester

of erucyl alcohol. Its lipophilic nature, conferred by the long docosenyl carbon chain, makes it a

subject of interest in various research applications, including organic synthesis and potentially

as a precursor for biologically active molecules.
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Property Value Reference

Molecular Formula C₂₃H₄₆O₃S [1]

Molecular Weight 402.68 g/mol [2]

CAS Number 102542-59-6 [2]

Appearance
Not specified (likely a waxy

solid at room temperature)
N/A

Purity
>99% (as available from some

commercial suppliers)
[2]

Storage Freezer [2]

Synthesis of Erucyl Methane Sulfonate
The synthesis of erucyl methane sulfonate is achieved through the mesylation of erucyl

alcohol. This reaction involves the treatment of the alcohol with methanesulfonyl chloride in the

presence of a tertiary amine base, such as triethylamine, in an appropriate organic solvent like

dichloromethane (DCM). The tertiary amine acts as a scavenger for the hydrochloric acid

byproduct generated during the reaction.

Experimental Protocol
This protocol is adapted from established procedures for the synthesis of alkyl

methanesulfonates.

Materials:

Erucyl alcohol (1 equivalent)

Methanesulfonyl chloride (1.2 equivalents)

Triethylamine (1.5 equivalents)

Anhydrous Dichloromethane (DCM)

5% Hydrochloric Acid (HCl)
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Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated Sodium Chloride solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve erucyl alcohol (1 eq.) in anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Slowly add triethylamine (1.5 eq.) to the stirred solution.

To this mixture, add methanesulfonyl chloride (1.2 eq.) dropwise, ensuring the temperature

remains at 0 °C.

After the addition is complete, continue stirring the reaction mixture at 0 °C for 4 hours. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).

Upon completion, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with:

5% Hydrochloric Acid

Water

Saturated Sodium Bicarbonate solution

Brine

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

erucyl methane sulfonate.
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Reactant/Reagent Molar Ratio Purpose

Erucyl Alcohol 1.0 Starting material

Methanesulfonyl Chloride 1.2 Mesylating agent

Triethylamine 1.5 HCl scavenger

Dichloromethane - Solvent

Note: While a specific yield for the synthesis of erucyl methane sulfonate is not widely

reported in the literature, similar reactions with other long-chain alcohols typically proceed with

high efficiency. A yield of over 80% can be reasonably expected.

Purification of Erucyl Methane Sulfonate
Purification of the crude product is essential to remove any unreacted starting materials,

byproducts such as triethylamine hydrochloride, and any potential side products. A combination

of recrystallization and column chromatography can be employed to achieve high purity.

Recrystallization Protocol
Procedure:

Dissolve the crude erucyl methane sulfonate in a minimal amount of a suitable hot solvent.

Given the long alkyl chain, a non-polar solvent or a mixture of solvents is recommended.

Hexane or a mixture of hexane and ethyl acetate would be a good starting point for solvent

screening.

Once dissolved, allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the purified crystals under vacuum.
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Column Chromatography
If recrystallization does not yield a product of the desired purity, silica gel column

chromatography can be utilized.

Procedure:

Prepare a silica gel column using a suitable solvent system. A gradient elution starting with a

non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar

solvent (e.g., ethyl acetate) is recommended.

Dissolve the crude or partially purified product in a minimal amount of the starting eluent.

Load the sample onto the column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to obtain the

purified erucyl methane sulfonate.

Visualizations
Synthesis and Purification Workflow
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Workflow for Erucyl Methane Sulfonate Synthesis and Purification

1. Dissolve Erucyl Alcohol
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2. Cool to 0°C

3. Add Triethylamine

4. Add Methanesulfonyl
Chloride (dropwise)

5. Stir at 0°C for 4h
(Reaction)

6. Workup
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Caption: Synthesis and purification workflow for erucyl methane sulfonate.
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Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional scientific guidance. All laboratory work should be

conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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